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Compound of Interest

Compound Name: 9(11),12-Oleanadien-3-ol

Cat. No.: B1155275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure elucidation of

9(11),12-Oleanadien-3-ol, a pentacyclic triterpenoid with noted biological activities. This

document details the spectroscopic data and experimental methodologies crucial for its

identification and characterization, presenting the information in a format tailored for

researchers and professionals in the field of natural product chemistry and drug development.

Compound Overview
9(11),12-Oleanadien-3-ol is a natural product belonging to the oleanane class of triterpenoids.

Its chemical formula is C₃₀H₄₈O, with a molecular weight of approximately 424.7 g/mol .[1][2]

The core structure consists of a five-ring system with a hydroxyl group at the C-3 position and

two double bonds at C-9(11) and C-12. The correct and unambiguous assignment of its

structure is critical for understanding its chemical properties and biological functions.

Spectroscopic Data for Structure Elucidation
The definitive structure of 9(11),12-Oleanadien-3-ol was determined through a combination of

one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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A recent study led to the reassignment of the ¹H and ¹³C NMR spectroscopic data for 9(11),12-
Oleanadien-3-ol, providing a more accurate structural depiction.[3][4] The analysis was

conducted in deuterated chloroform (CDCl₃).

Table 1: ¹H and ¹³C NMR Spectroscopic Data for 9(11),12-Oleanadien-3-ol in CDCl₃[4]
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Position δC (ppm)
δH (ppm),
Multiplicity (J in
Hz)

Key HMBC
Correlations

1 37.14 1.27 (m), 1.98 (m)
C-2, C-3, C-5, C-10,

C-25

2 27.9 1.67 (m) C-1, C-3, C-4, C-10

3 78.7 3.24 (dd, 11.5, 4.7)
C-1, C-2, C-4, C-23,

C-24

4 38.9 - -

5 51.2 0.85 (m)
C-4, C-6, C-10, C-23,

C-24, C-25

6 18.4 1.50 (m), 1.61 (m) C-5, C-7, C-8, C-10

7 32.1 1.36 (m), 1.70 (m)
C-5, C-6, C-8, C-14,

C-26

8 42.8 - -

9 154.3 - -

10 38.8 - -

11 115.7 5.57 (d, 5.7)
C-8, C-9, C-10, C-12,

C-13

12 120.7 5.51 (d, 5.7)
C-9, C-11, C-13, C-

14, C-18

13 147.1 - -

14 40.6 - -

15 25.7 1.01 (m), 1.96 (m)
C-8, C-14, C-16, C-

17, C-27

16 27.2 0.86 (m), 1.96 (m)
C-15, C-17, C-22, C-

28

17 32.2 - -
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18 45.6 2.12 (m)
C-12, C-13, C-17, C-

19, C-22, C-29, C-30

19 46.9 1.04 (m), 1.61 (m)
C-18, C-20, C-21, C-

29, C-30

20 31.1 - -

21 34.6 1.10 (m), 1.31 (m)
C-19, C-20, C-22, C-

30

22 37.06 1.32 (m), 1.45 (m)
C-17, C-18, C-21, C-

28

23 28.2 1.03 (s) C-3, C-4, C-5, C-24

24 15.7 0.81 (s) C-3, C-4, C-5, C-23

25 25.3 1.18 (s) C-1, C-5, C-9, C-10

26 21.0 1.13 (s) C-7, C-8, C-9, C-14

27 20.1 0.99 (s) C-8, C-13, C-14, C-15

28 28.7 0.89 (s) C-16, C-17, C-22

29 23.7 0.90 (s) C-19, C-20, C-30

30 33.2 0.87 (s)
C-19, C-20, C-21, C-

29

Experimental Protocols
Isolation of 9(11),12-Oleanadien-3-ol
The compound was isolated from the hexanes extract of Jeffreycia zeylanica. The isolation

process was guided by a scratch wound assay.[3][4]

Jeffreycia zeylanica Plant Material Hexanes Extraction Scratch Wound Assay-Guided
Fractionation Isolated 9(11),12-Oleanadien-3-ol
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Caption: Isolation workflow for 9(11),12-Oleanadien-3-ol.

NMR Spectroscopy
¹H NMR, ¹³C NMR, DEPT, COSY, HSQC, and HMBC spectra were recorded on a 400 MHz

spectrometer. The sample was dissolved in CDCl₃. Chemical shifts (δ) are reported in parts per

million (ppm) and referenced to the residual solvent signals.

Structural Confirmation Logic
The elucidation of the structure of 9(11),12-Oleanadien-3-ol is a logical process based on the

interpretation of spectroscopic data. The following diagram illustrates the workflow for

confirming the chemical structure.
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Caption: Logical workflow for structure elucidation.

The combination of these analytical techniques provides the necessary evidence to

unambiguously assign the structure of 9(11),12-Oleanadien-3-ol, which is fundamental for

further research into its synthesis, derivatization, and pharmacological evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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